5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: PUOJBDCOVRGKEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID70653522
• Molecular Weight: 246.23 g/mol
• CAS RN: 1181608-96-7

Description

5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% (5-F2-MPBA) is an organic compound with a wide range of applications in the scientific research field. It is used in the synthesis of various compounds, in the study of biochemical and physiological processes, and in the development of drug candidates.

Scientific Research Applications

5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has a wide range of applications in the scientific research field. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the study of biochemical and physiological processes, as it has been shown to have an inhibitory effect on certain enzymes. Additionally, it is used in the development of drug candidates, as it has been shown to have a strong affinity for certain receptors.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes. It has been shown to bind to certain receptors, which may explain its inhibitory effect. Additionally, it is believed to be involved in the regulation of certain biochemical and physiological processes.
Biochemical and Physiological Effects
5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been shown to have an inhibitory effect on certain enzymes, which can lead to the regulation of certain biochemical and physiological processes. Additionally, it has been shown to have a strong affinity for certain receptors, which may explain its inhibitory effect. It has also been shown to have an effect on the metabolism of certain compounds, which can lead to the regulation of certain metabolic processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, it is relatively easy to synthesize and is relatively stable, which makes it suitable for long-term experiments. However, it should be noted that 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% is a relatively new compound and its effects are not fully understood, which can lead to unpredictable results.

Future Directions

The potential future directions for 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% include the further investigation of its mechanism of action, the study of its effects on various biochemical and physiological processes, and the development of novel compounds based on its structure. Additionally, further research could be conducted to explore its use in the development of drug candidates and to investigate its potential uses in agriculture and food production. Finally, further research could be conducted to explore its potential uses in the synthesis of various compounds.

Synthesis Methods

5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% is synthesized using a two-step process. The first step involves the reaction of 3-methoxyphenylacetic acid with sodium nitrite and hydrochloric acid in an aqueous medium. This reaction results in the formation of 3-methoxy-2-nitrobenzoic acid, which is then reacted with potassium fluoride in aqueous sodium hydroxide to form 5-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95%.